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Compound of Interest

Compound Name: 3-Amino-5-methylhexane-1,2-diol

Cat. No.: B13181214

Get Quote

Executive Summary
The shift from sulfated surfactants (SLS/SLES) to bio-based amino acid surfactants represents

more than a trend in "clean beauty"; it is a fundamental evolution in colloid chemistry. For

formulation scientists, these surfactants offer a unique ability to decouple detergency from

irritation. Unlike traditional alkyl sulfates, which rely on aggressive protein denaturation for

cleaning, amino acid surfactants utilize steric hindrance and charge delocalization to preserve

the stratum corneum's integrity while maintaining effective interfacial tension reduction.

This guide provides a rigorous comparative analysis of the three dominant moieties in this

class: Sarcosinates, Glutamates, and Glycinates.

Mechanistic Foundation & Synthesis
Amino acid surfactants are anionic surfactants synthesized via the Schotten-Baumann

reaction. This pathway couples a fatty acid chloride (hydrophobic tail) with an amino acid

(hydrophilic head) in an alkaline medium. The choice of the amino acid head group dictates the

surfactant's packing parameter, critical micelle concentration (CMC), and interaction with

keratin.
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Synthesis Pathway Visualization
The following diagram illustrates the general synthesis workflow, highlighting the critical

neutralization step that determines the final salt form (Sodium, Potassium, or TEA).
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Caption: General synthesis pathway via Schotten-Baumann condensation. Precise pH control

is critical to prevent hydrolysis of the acyl chloride.

Physicochemical Performance Comparison
The following data consolidates experimental values for Sodium Lauroyl Sarcosinate, Sodium

Lauroyl Glutamate, and Sodium Cocoyl Glycinate, benchmarked against SLS (Sodium Lauryl

Sulfate).

Comparative Data Table
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Metric
Sodium Lauryl
Sulfate (SLS)

Sodium
Lauroyl
Sarcosinate

Sodium
Lauroyl
Glutamate

Sodium
Cocoyl
Glycinate

Primary Function
High Detergency

/ Irritant

Foaming /

Penetration

Enhancer

Mildness /

Conditioning

High Foaming /

"Soap-like"

CMC (mM) @

25°C
~8.2 mM ~14.6 mM ~1.1 mM ~12.0 mM

Surface Tension

(mN/m)
~30-35 ~30-35 ~24-28 ~33-36

Zein Number

(mg N/100mL)

> 400 (High

Irritation)

< 100 (Low

Irritation)

< 50 (Very Low

Irritation)

< 80 (Low

Irritation)

pH Stability Broad (pH 3-11)

Mildly Acidic to

Alkaline (pH 5-

10)

Weakly Acidic to

Alkaline (pH 5-

10)

Alkaline

Preferred (pH >

6.[1][2]5)

Foam Structure
Large, unstable

bubbles

Flash foam,

stable

Creamy, dense,

small bubble

Creamy, rapid

generation

Scientist's Note: The CMC values reveal a critical formulation insight. Sodium Lauroyl

Glutamate has a significantly lower CMC (~1.1 mM) compared to Sarcosinates and Glycinates.

This indicates it forms micelles at lower concentrations, making it an excellent solubilizer for

hydrophobic actives in drug delivery systems, though it may require co-surfactants to boost

foam volume.

Biological Compatibility: The Zein Test
The Zein Protein Solubilization Test is the industry-standard in vitro method for predicting

surfactant irritation. Zein (corn protein) is insoluble in water but solubilizes in surfactant
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solutions that denature proteins. A high "Zein Number" correlates directly with high skin

irritation potential (e.g., SLS).

Protocol: Zein Solubilization Assay
Objective: Quantify the irritation potential by measuring the mass of Zein protein solubilized by

the surfactant.

Preparation: Prepare a 10% (w/w) active surfactant solution in deionized water.

Addition: Add 2.0g of Zein powder (insoluble) to 40mL of the surfactant solution.

Incubation: Agitate at 35°C for 60 minutes.

Separation: Centrifuge at 3000 rpm for 10 minutes or filter through a 0.45µm membrane to

remove undissolved Zein.

Quantification: Analyze the filtrate for Nitrogen content (Kjeldahl method) or dry residue

weight.

Calculation: Express results as mg Nitrogen/100mL solution.

Zein Test Workflow Visualization
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Caption: The Zein test effectively screens surfactants for protein denaturation potential, a proxy

for skin barrier damage.

Functional Performance: Foaming (Ross-Miles)
While Glutamates are milder, they often lack the "flash foam" consumers associate with

cleaning. Glycinates and Sarcosinates are often employed to bridge this gap.

Protocol: Ross-Miles Foam Test (ASTM D1173)
Objective: Measure initial foam height and foam stability over time.[3][4]

Setup: Maintain a water jacketed receiver at 49°C (standard) or 25°C.
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Pour: Place 50mL of surfactant solution in the receiver.

Drop: Release 200mL of the same solution from a pipette positioned 90cm above the

receiver.

Measurement:

Record foam height immediately (t=0).

Record foam height at t=5 minutes.

Analysis:

High Initial / High Stability: Sodium Lauroyl Sarcosinate.[1][2][5][6][7]

Moderate Initial / High Stability: Sodium Lauroyl Glutamate.[8]

High Initial / Low Stability: Sodium Cocoyl Glycinate (unless stabilized).

Selection Guide for Formulators
Choosing the right amino acid surfactant depends on the specific trade-off between foam

profile, pH requirement, and mildness.

Decision Matrix

Select Primary Goal

Extreme Mildness /
Sensitive Skin

High Foaming /
Oily Skin

Sodium Lauroyl Glutamate
(Low Foam, High Conditioning)

Best for Atopic Skin

Sodium Cocoyl Glycinate
(High Foam, Crisp Feel)

Soap-like feel
(High pH)

Sodium Lauroyl Sarcosinate
(Flash Foam, pH Tolerant)

Acidic pH compatible
(Shampoos)
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Caption: Decision tree for selecting the optimal amino acid surfactant based on formulation

constraints.

Application Notes
Sodium Lauroyl Glutamate: Ideal for facial cleansers for atopic dermatitis. It leaves a "moist"

feeling because the glutamic acid residue mimics the skin's Natural Moisturizing Factors

(NMF).

Sodium Cocoyl Glycinate: The best alternative to traditional soap bars or syndet bars. It

provides the "squeaky clean" feel without the high alkalinity damage of true soaps.

Sodium Lauroyl Sarcosinate: Frequently used in toothpaste and shampoos due to its high

foaming capacity and ability to tolerate lower pH levels (down to pH 5.5) better than

glycinates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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